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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360

An In-depth Technical Guide

This whitepaper provides a comprehensive scientific review of the luminous materials that have
been integral to the identity and functionality of Panerai watches. We will delve into the history,
chemical composition, and performance characteristics of Radiomir, Luminor, and Super-
LumiNova®, offering a technical guide for researchers, scientists, and professionals in drug
development and material science.

Historical Evolution of Panerai's Luminous Materials

Panerai's history is intrinsically linked to the development of luminescent materials for military
and, later, civilian use. The necessity for highly legible instruments in low-light conditions,
particularly for the Royal Italian Navy, drove the innovation in this field.[1][2][3] The evolution of
these materials reflects a broader technological progression from radioluminescent compounds
to safer, photoluminescent alternatives.

The following diagram illustrates the timeline of Panerai's luminous material usage:
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Historical Evolution of Panerai Luminous Materials
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(Shift to non-radioactive materials)

Super-LumiNova®
(Strontium Aluminate-based)
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Mechanism of Radioluminescence
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Mechanism of Photoluminescence in Super-LumiNova®
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Comparative Brightness Decay Curve
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Workflow for Chemical Analysis of Luminous Material
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:

Composition Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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